Cas no 637776-81-9 (1,2,3-Benzenetriol, 5-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-)

• Product Name: 1,2,3-Benzenetriol, 5-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-
• CAS No: 637776-81-9
• MF: C₁₄H₁₂O₅
• MW: 260.242084503174
• CID: 425747
• PubChem ID: 71380894
• Update Time: 2025-04-19

1,2,3-Benzenetriol, 5-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriol, 5-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-
• 5-[2-(3,4-dihydroxyphenyl)ethenyl]benzene-1,2,3-triol
• 637776-81-9
• DTXSID50803381
• 3,4,5,3',4'-pentahydroxystilbene

• Inchi： 1S/C14H12O5/c15-10-4-3-8(5-11(10)16)1-2-9-6-12(17)14(19)13(18)7-9/h1-7,15-19H
• InChI Key： NHDCJIRSEKZXEL-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=C(C=1)C=CC1C=CC(=C(C=1)O)O)O)O

Computed Properties

• Exact Mass: 260.06846
• Monoisotopic Mass: 260.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.15